1'-(3-fluorobenzoyl)-N-(2-methoxyethyl)-1,4'-bipiperidine-3-carboxamide

• IUPAC Name: 1-[1-(3-fluorobenzoyl)piperidin-4-yl]-N-(2-methoxyethyl)piperidine-3-carboxamide
• InChI: InChI=1S/C21H30FN3O3/c1-28-13-9-23-20(26)17-5-3-10-25(15-17)19-7-11-24(12-8-19)21(27)16-4-2-6-18(22)14-16/h2,4,6,14,17,19H,3,5,7-13,15H2,1H3,(H,23,26)
• InChI Key: WITHTWUZVMRORJ-UHFFFAOYSA-N
• Canonical SMILES: COCCNC(=O)C1CCCN(C1)C2CCN(CC2)C(=O)C3=CC(=CC=C3)F
• Molecular Formula: C21H30FN3O3
• Molecular Weight: 391.5 g/mol

Description

1'-(3-fluorobenzoyl)-N-(2-methoxyethyl)-1,4'-bipiperidine-3-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medicinal chemistry. This compound belongs to the class of piperidine carboxamides and has shown promising results in various research studies.

Mechanism of Action

The mechanism of action of 1'-(3-fluorobenzoyl)-N-(2-methoxyethyl)-1,4'-bipiperidine-3-carboxamide is not fully understood. However, it is believed to act on the central nervous system by modulating the activity of various neurotransmitters such as dopamine, serotonin, and norepinephrine. This compound has also been shown to inhibit the activity of certain enzymes such as COX-2, which is involved in the inflammatory response.
Biochemical and physiological effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to reduce pain and inflammation in animal models. This compound has also been shown to have anxiolytic and antidepressant effects in various behavioral tests. Furthermore, it has been shown to inhibit the growth of cancer cells in vitro.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1'-(3-fluorobenzoyl)-N-(2-methoxyethyl)-1,4'-bipiperidine-3-carboxamide in lab experiments is its high potency and selectivity. This compound has been shown to have a low toxicity profile, making it suitable for use in various in vitro and in vivo assays. However, one of the limitations of using this compound is its limited solubility in water, which may affect its bioavailability and efficacy in certain experimental setups.

Future Directions

There are several future directions for the research and development of 1'-(3-fluorobenzoyl)-N-(2-methoxyethyl)-1,4'-bipiperidine-3-carboxamide. One of the directions is to study its potential use in the treatment of various neurological disorders such as Alzheimer's disease and Parkinson's disease. Another direction is to investigate its potential use in combination with other drugs to enhance its efficacy and reduce side effects. Furthermore, the development of novel synthetic methods for this compound may lead to the discovery of more potent and selective analogs with improved pharmacological properties.
Conclusion:
This compound is a promising compound that has shown potential applications in medicinal chemistry. Its high potency and selectivity, low toxicity profile, and diverse pharmacological activities make it an attractive target for further research and development. The synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of this compound have been discussed in this paper.

Synthesis Methods

The synthesis of 1'-(3-fluorobenzoyl)-N-(2-methoxyethyl)-1,4'-bipiperidine-3-carboxamide involves the reaction of 1,4'-bipiperidine-3-carboxylic acid with 3-fluorobenzoyl chloride and 2-methoxyethylamine in the presence of a base. The reaction is carried out under controlled conditions, and the resulting product is purified using column chromatography. The purity and identity of the compound are confirmed using various analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC.

Scientific Research Applications

1'-(3-fluorobenzoyl)-N-(2-methoxyethyl)-1,4'-bipiperidine-3-carboxamide has been extensively studied for its potential applications in medicinal chemistry. It has shown promising results in various research studies, including anti-tumor, anti-inflammatory, and analgesic activities. This compound has also been studied for its potential use in the treatment of neuropathic pain, anxiety, and depression.